Cas no 2138076-51-2 (Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate)

• Product Name: Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate
• CAS No: 2138076-51-2
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• CID: 6227426
• PubChem ID: 165495549
• Update Time: 2025-06-08

Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate
• 2138076-51-2
• EN300-1144211
• Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate

• Inchi： 1S/C15H22N4O4/c1-11(2)10-17-6-8-18(9-7-17)14-13(19(21)22)12(4-5-16-14)15(20)23-3/h4-5,11H,6-10H2,1-3H3
• InChI Key： DPEXNOVFFSZEQE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C(=O)OC)C=CN=C1N1CCN(CC(C)C)CC1)=O

Computed Properties

• Exact Mass: 322.16410520g/mol
• Monoisotopic Mass: 322.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.5Ų

Additional information on Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate

Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate (CAS No. 2138076-51-2): A Comprehensive Overview

Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate, identified by its CAS number 2138076-51-2, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine moiety and a nitro group, contribute to its unique chemical properties and biological interactions.

The piperazine ring is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to enhance binding affinity and selectivity. In the case of Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate, the substitution of the piperazine ring with a 2-methylpropyl group further modulates its pharmacokinetic and pharmacodynamic properties. This modification can influence solubility, metabolic stability, and receptor binding affinity, making it a valuable candidate for further investigation.

The nitro group in the pyridine ring is another critical feature that contributes to the compound's reactivity and biological activity. Nitroaromatic compounds are known for their role in various therapeutic contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The electron-withdrawing nature of the nitro group can enhance the compound's interaction with biological targets, potentially leading to novel drug candidates.

Recent research in the field of nitropyridines has highlighted their potential in addressing neurological disorders. Studies have demonstrated that nitropyridines can modulate neurotransmitter systems, making them promising candidates for treating conditions such as depression, anxiety, and Parkinson's disease. The specific arrangement of atoms in Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate may confer unique properties that make it particularly effective in these contexts.

In addition to its potential neurological applications, this compound has shown promise in other therapeutic areas. For instance, preliminary studies have suggested that it may have anti-inflammatory properties by interacting with specific inflammatory pathways. The combination of the piperazine and nitro groups may enable this compound to exert multiple effects simultaneously, potentially leading to synergistic therapeutic outcomes.

The synthesis of Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate involves a series of well-established organic reactions. The introduction of the nitro group typically involves nitration reactions, while the piperazine moiety is often introduced through reductive amination or nucleophilic substitution reactions. The presence of the 2-methylpropyl group requires careful consideration during synthesis to ensure high yield and purity.

One of the key challenges in working with this compound is its stability under various conditions. Nitro compounds can be sensitive to light and heat, requiring careful handling and storage protocols. Additionally, the presence of functional groups such as the piperazine moiety can influence solubility and metabolic pathways, necessitating optimization strategies for both in vitro and in vivo studies.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate. These methods provide detailed information about the molecular structure and purity of the compound, ensuring that subsequent biological studies are conducted with high-quality materials.

In conclusion, Methyl 2-[4-(2-methylpropyl)piperazin-1-yl]-3-nitropyridine-4-carboxylate (CAS No. 2138076-51-2) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for nitropyridines, this compound may play a crucial role in developing novel treatments for neurological and inflammatory disorders.